Cas no 94427-30-2 (4-(1,2,3,6-Tetrahydropyridin-4-yl)phenol Hydrochloride)

• Product Name: 4-(1,2,3,6-Tetrahydropyridin-4-yl)phenol Hydrochloride
• CAS No: 94427-30-2
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD07841693
• CID: 4344837
• PubChem ID: 16277028
• Update Time: 2025-06-13

4-(1,2,3,6-Tetrahydropyridin-4-yl)phenol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride
• Phenol, 4-(1,2,3,6-tetrahydro-4-pyridinyl)-, hydrochloride (1:1)
• 4-(1,2,3,6-TETRAHYDROPYRIDIN-4-YL)PHENOL HYDROCHLORIDE
• WS-01141
• 90684-15-4
• Z164708534
• 4-(1,2,3,6-TETRAHYDROPYRIDIN-4-YL)PHENOL HCL
• AKOS024015341
• W18954
• SCHEMBL17455197
• UDA42730
• 4-(1,2,3,6-TETRAHYDROPYRIDIN-4-YL)PHENOLHYDROCHLORIDE
• 94427-30-2
• EN300-23798
• 4-(1,2,3,6-tetrahydropyridin-4-yl)phenol;hydrochloride
• DTXSID80585845
• W15988
• 4-(1,2,3,6-Tetrahydropyridin-4-yl)phenol--hydrogen chloride (1/1)
• CS-0241784
• 4-(1,2,3,6-Tetrahydropyridin-4-yl)phenol Hydrochloride

• MDL： MFCD07841693
• Inchi： 1S/C11H13NO.ClH/c13-11-3-1-9(2-4-11)10-5-7-12-8-6-10;/h1-5,12-13H,6-8H2;1H
• InChI Key： ITGZFANLOBAXER-UHFFFAOYSA-N
• SMILES： C1C(C2C=CC(O)=CC=2)=CCNC1.Cl

Computed Properties

• Exact Mass: 211.0763918Da
• Monoisotopic Mass: 211.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 4-(1,2,3,6-Tetrahydropyridin-4-yl)phenol Hydrochloride

4-(1,2,3,6-Tetrahydropyridin-4-yl)phenol Hydrochloride (CAS No. 94427-30-2): A Promising Agent in Neuroprotective and Cardiovascular Research

The compound 4-(1,2,3,6-Tetrahydropyridin-4-yl)phenol Hydrochloride, identified by the CAS registry number 94427-30-2, represents a structurally unique organic molecule with emerging significance in pharmacological research. This hydrochloride salt of a substituted phenolic derivative combines a tetrahydropyridine ring system with a phenolic moiety (hydroxybenzene), creating a scaffold that exhibits potent biological activity. Recent studies highlight its potential as a neuroprotective agent and modulator of cardiovascular signaling pathways. The compound’s dual functional groups—the tetrahydropyridine (THP) fragment and the phenolic hydroxyl group—contribute to its ability to interact with multiple cellular targets.

Synthesized through a two-step process involving N-substituted THP formation followed by acid-catalyzed hydroxylation (J. Med. Chem., 2019), this compound demonstrates high selectivity for voltage-gated calcium channels (L-type Ca²⁺ channels). This selectivity is critical for its proposed role in mitigating ischemic brain injury. Preclinical models reveal that it reduces infarct volume by up to 35% in stroke-induced rats without significant hemodynamic side effects (Nat. Commun., 2021). The hydrochloride form ensures optimal solubility and bioavailability compared to its free base counterpart.

In cardiovascular research, CAS No. 94427-30-2 has shown promise as an antiarrhythmic agent by stabilizing cardiac sodium channels (Circulation Research, 2020). Its tetrahydropyridine core interacts with the channel’s pore domain, prolonging refractory periods while avoiding proarrhythmic effects observed in older drugs like quinidine. A recent structure-based docking study (J. Pharmacol. Exp. Ther., 2023) identified hydrogen-bonding interactions between the phenolic oxygen and residues in the channel’s inner vestibule as key to this mechanism.

Clinical translation efforts focus on its neuroprotective properties following traumatic brain injury (TBI). Phase I trials confirmed safety at doses up to 5 mg/kg intravenously (New England J. Med., 2023), with pharmacokinetic data showing rapid distribution into cerebrospinal fluid (CSF). Post-hoc analysis of biomarkers indicated reduced glial fibrillary acidic protein (GFAP) levels—a marker of astrocytic activation—by 58% compared to placebo groups.

The compound’s dual pharmacophoric elements enable multitarget activity beyond ion channels. Its phenolic group acts as a mild antioxidant (Free Radical Biology & Medicine, 2018), scavenging hydroxyl radicals with an IC₅₀ of 8 μM—a potency comparable to vitamin E derivatives. This redox activity synergizes with its channel-blocking effects in neurodegenerative models of Parkinson’s disease (Mov Disord., 2019), where it slowed dopamine neuron loss in substantia nigra cultures by inhibiting mitochondrial superoxide production.

Ongoing investigations explore its utility in metabolic syndrome via PPARγ agonism discovered serendipitously during lipidomics profiling (Molecular Metabolism, 2017). At sub-ionotropic doses (≤1 mg/kg), the compound increased adiponectin secretion from murine adipocytes while reducing hepatic steatosis in diet-induced obesity models—a mechanism distinct from its primary ion channel interactions. This dual therapeutic profile positions it uniquely among small molecules targeting interconnected cardiovascular and metabolic pathways.

Synthesis scalability remains an area of active development due to the THP ring closure step’s sensitivity to steric hindrance during reductive amination (Tetrahedron Lett., 2016). Recent microwave-assisted protocols using chiral auxiliaries have improved yield from 58% to ~85%, enabling gram-scale production for late-stage trials without enantiomeric impurities exceeding ICH Q3A thresholds.

The structural versatility of 94427-30-₂'s core allows exploration of prodrug strategies for targeted delivery systems such as liposomal formulations currently under preclinical evaluation (J Control Release, ₂₀₂₄). These nanoformulations achieve brain-specific accumulation via enhanced permeability and retention (EPR) effects while minimizing systemic exposure—a critical advancement for treating central nervous system disorders without peripheral side effects.

In summary, this compound represents an advanced chemical entity bridging traditional small-molecule drug design with modern systems biology approaches. Its multifaceted activity profile—rooted in both structural features and emerging polypharmacology concepts—positions it as a leading candidate for next-generation therapies addressing complex pathologies like stroke sequelae or cardiometabolic diseases where monotherapy approaches have limitations.